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Abstract

This technical guide provides a comprehensive overview of cesium tribromide (CsBrs),
focusing on its classification, crystal structure, synthesis, and fundamental properties. A key
question addressed is whether CsBrs adopts a perovskite structure. Through detailed analysis
of its crystallographic data and comparison with the defining characteristics of perovskite
materials, this document clarifies the structural nature of cesium tribromide. Experimental
protocols for its synthesis are detailed, and all relevant quantitative data are presented in
structured tables for clarity and comparative analysis.

Is Cesium Tribromide a Perovskite?

No, cesium tribromide (CsBrs) is not a perovskite.

While the chemical formula of CsBrs might superficially suggest a perovskite structure of the
ABXs type, a closer examination of its ionic composition and crystal lattice reveals a different
arrangement. In a true perovskite such as cesium lead tribromide (CsPbBrs), the 'A" and 'B'
sites are occupied by cations (Cs* and Pb2* respectively) and the X' site by a halide anion
(Br~). In contrast, cesium tribromide is an ionic compound composed of a cesium cation
(Cs*) and a tribromide anion ([Brs]~).[1][2] The three bromine atoms are covalently bonded to
form a linear or near-linear triatomic anion.
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The crystal structure of cesium tribromide is orthorhombic, belonging to the Pnma space
group (No. 62).[3][4] This is fundamentally different from the archetypal cubic or distorted cubic

crystal structures characteristic of perovskite materials.

To illustrate the fundamental difference, a logical relationship diagram is provided below.

Structural Comparison: Perovskite vs. Cesium Tribromide

Quantitative Data

The following tables summarize the key quantitative data for cesium tribromide.

Table 1. General Properties of Cesium Tribromide

Property Value

Chemical Formula CsBrs

Molar Mass 372.617 g/mol [1]

Appearance Orange solid / Dark red crystals[1]
Melting Point 38 °C (decomposes)[1]

Density 3.83 g/cm3[3]

Table 2: Crystallographic Data for Cesium Tribromide

Parameter Value Reference
Crystal System Orthorhombic [3114]
Space Group Pnma (No. 62) [3114]

a=6.64A b=968A c=

Lattice Parameters
10.06 A

[3]

Unit Cell Volume 646.53 A3

[3]

Experimental Protocols
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Detailed methodologies for the synthesis of cesium tribromide are outlined below.

This method involves the reaction of cesium bromide with excess bromine in a concentrated

agueous solution.

e Workflow Diagram:

Prepare concentrated aqueous solution of CsBr

l

Add excess liquid bromine (Brz) to the solution

l

Allow the solution to cool and crystallize

l

Filter and collect the CsBrs crystals

l

Dry the crystals

Click to download full resolution via product page
Aqueous Synthesis Workflow for CsBrs
e Detailed Protocol:

o Dissolve cesium bromide (CsBr) in a minimal amount of water to create a concentrated

solution.

o In a well-ventilated fume hood, carefully add an excess of liquid bromine (Brz) to the CsBr
solution. The solution will turn a deep reddish-brown.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/product/b13813981?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13813981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Allow the solution to stand at a cool temperature. Dark red crystals of cesium tribromide
will precipitate out of the solution.[1]

o Separate the crystals from the solution by filtration.

o Gently heat the crystals to drive off any excess bromine.[2]

This is a bromine-free method that generates bromine in situ.

o Workflow Diagram:

Combine CsBr, CsBrOs, and HBr in a reaction vessel

:

Seal the vessel and heat hydrothermally

:

Cool the vessel to allow for crystallization

:

Collect and wash the resulting CsBrs crystals

Click to download full resolution via product page
Hydrothermal Synthesis Workflow for CsBrs
o Detailed Protocol:

o Combine stoichiometric amounts of cesium bromide (CsBr), cesium bromate (CsBrOs),
and hydrobromic acid (HBr) in a hydrothermal reaction vessel.

o The reaction generates bromine in situ.
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o Seal the vessel and heat it under hydrothermal conditions (specific temperature and
pressure profiles may vary depending on the desired crystal size and yield).

o After the reaction is complete, cool the vessel slowly to promote the crystallization of
CsBrs.[1]

o Collect the crystals, wash them with a suitable solvent to remove any unreacted starting
materials, and dry them.

Concluding Remarks

Cesium tribromide, with its Cs*[Brs3]~ ionic structure and orthorhombic crystal lattice, is
definitively not a perovskite. Its unique properties and reactivity, particularly as an oxidizing
agent, make it a compound of interest in inorganic synthesis. The provided experimental
protocols offer reliable methods for its preparation, enabling further research into its
characteristics and potential applications. This guide serves to clarify the structural
classification of CsBrs and provide a solid foundation of technical information for the scientific
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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